Cas no 1341426-71-8 (6-(tert-butoxy)hexyl(methyl)amine)
6-(tert-butoxy)hexyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- AKOS013612433
- 1341426-71-8
- EN300-8096637
- [6-(tert-butoxy)hexyl](methyl)amine
- 6-(tert-butoxy)hexyl(methyl)amine
-
- MDL: MFCD20292596
- Inchi: 1S/C11H25NO/c1-11(2,3)13-10-8-6-5-7-9-12-4/h12H,5-10H2,1-4H3
- InChI Key: DSSXXLUNXFCIRY-UHFFFAOYSA-N
- SMILES: O(CCCCCCNC)C(C)(C)C
Computed Properties
- Exact Mass: 187.193614421g/mol
- Monoisotopic Mass: 187.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 21.3Ų
6-(tert-butoxy)hexyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8096637-1g |
[6-(tert-butoxy)hexyl](methyl)amine |
1341426-71-8 | 1g |
$770.0 | 2023-09-02 | ||
| Enamine | EN300-8096637-5g |
[6-(tert-butoxy)hexyl](methyl)amine |
1341426-71-8 | 5g |
$2235.0 | 2023-09-02 | ||
| Enamine | EN300-8096637-10g |
[6-(tert-butoxy)hexyl](methyl)amine |
1341426-71-8 | 10g |
$3315.0 | 2023-09-02 | ||
| Enamine | EN300-8096637-0.05g |
[6-(tert-butoxy)hexyl](methyl)amine |
1341426-71-8 | 95.0% | 0.05g |
$647.0 | 2025-02-21 | |
| Enamine | EN300-8096637-0.1g |
[6-(tert-butoxy)hexyl](methyl)amine |
1341426-71-8 | 95.0% | 0.1g |
$678.0 | 2025-02-21 | |
| Enamine | EN300-8096637-0.25g |
[6-(tert-butoxy)hexyl](methyl)amine |
1341426-71-8 | 95.0% | 0.25g |
$708.0 | 2025-02-21 | |
| Enamine | EN300-8096637-0.5g |
[6-(tert-butoxy)hexyl](methyl)amine |
1341426-71-8 | 95.0% | 0.5g |
$739.0 | 2025-02-21 | |
| Enamine | EN300-8096637-1.0g |
[6-(tert-butoxy)hexyl](methyl)amine |
1341426-71-8 | 95.0% | 1.0g |
$770.0 | 2025-02-21 | |
| Enamine | EN300-8096637-2.5g |
[6-(tert-butoxy)hexyl](methyl)amine |
1341426-71-8 | 95.0% | 2.5g |
$1509.0 | 2025-02-21 | |
| Enamine | EN300-8096637-5.0g |
[6-(tert-butoxy)hexyl](methyl)amine |
1341426-71-8 | 95.0% | 5.0g |
$2235.0 | 2025-02-21 |
6-(tert-butoxy)hexyl(methyl)amine Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 6-(tert-butoxy)hexyl(methyl)amine
Introduction to 6-(tert-butoxy)hexyl(methyl)amine (CAS No. 1341426-71-8)
6-(tert-butoxy)hexyl(methyl)amine, identified by the Chemical Abstracts Service Number (CAS No.) 1341426-71-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural and functional properties, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates both tert-butoxy and hexyl(methyl)amine functional groups, which contribute to its distinct chemical behavior and reactivity. The tert-butoxy moiety provides steric hindrance and stability, while the hexyl(methyl)amine segment introduces hydrophobicity and potential interactions with biological targets.
The synthesis and application of 6-(tert-butoxy)hexyl(methyl)amine have been explored in multiple research domains, particularly in drug discovery and development. Its structural features make it an attractive candidate for designing novel therapeutic agents that require precise targeting and controlled release mechanisms. Recent studies have highlighted its role in the development of prodrugs, where the tert-butoxy group acts as a protective moiety that enhances metabolic stability, while the hexyl(methyl)amine component facilitates cellular uptake and distribution.
In the realm of medicinal chemistry, 6-(tert-butoxy)hexyl(methyl)amine has been utilized as a building block for more complex molecules. Its ability to undergo selective modifications allows researchers to fine-tune its properties for specific applications. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, where the hydrophobic nature of the hexyl(methyl)amine group aids in binding to protein targets. Additionally, the tert-butoxy substituent can be removed under specific conditions, enabling further functionalization and customization.
Recent advancements in computational chemistry have further elucidated the mechanistic aspects of 6-(tert-butoxy)hexyl(methyl)amine interactions. Molecular dynamics simulations have revealed that this compound exhibits favorable solubility profiles in both aqueous and lipid environments, making it suitable for diverse formulations. These insights have been instrumental in optimizing delivery systems for therapeutic applications, particularly in targeted drug delivery strategies.
The pharmacokinetic properties of 6-(tert-butoxy)hexyl(methyl)amine have also been a subject of extensive research. Studies indicate that its bioavailability can be significantly enhanced by incorporating it into nanocarrier systems such as liposomes or micelles. These formulations not only improve absorption but also allow for sustained release, thereby reducing dosing frequency and enhancing patient compliance. The structural versatility of this compound makes it an ideal candidate for such innovative drug delivery approaches.
Moreover, the environmental stability imparted by the tert-butoxy group ensures that 6-(tert-butoxy)hexyl(methyl)amine remains effective under various storage conditions. This characteristic is particularly crucial in pharmaceutical formulations where shelf life and stability are paramount considerations. Researchers have leveraged this property to develop long-lasting formulations that maintain efficacy over extended periods without degradation.
In conclusion, 6-(tert-butoxy)hexyl(methyl)amine (CAS No. 1341426-71-8) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical innovation. Its unique structural attributes enable diverse applications ranging from drug development to advanced delivery systems. As research continues to uncover new possibilities, this compound is poised to play an increasingly pivotal role in shaping the future of biomedicine.
1341426-71-8 (6-(tert-butoxy)hexyl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)